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Compound of Interest

Compound Name: Hexacos-5-ene

CAS No.: 180251-50-7

Cat. No.: B14266814

Get Quote

Part 1: Executive Summary & Chemical Identity[1]
While (Z)-9-Tricosene (Muscalure) dominates the literature as the primary house fly attractant,

(Z)-9-Hexacosene (

) represents a distinct, critical class of Cuticular Hydrocarbons (CHCs) with high-specificity
signaling functions.[1] It serves as the primary mating stimulant pheromone for the Little House
Fly (Fannia canicularis) and functions as a species-recognition cue in Drosophila and Vespula
species.

For drug development professionals and entomologists, (Z)-9-Hexacosene is a model ligand for

studying contact chemoreception via Gustatory Receptors (GRs), distinct from the volatile

olfactory pathways used by lighter pheromones.[1] Its high molecular weight renders it non-

volatile, necessitating direct physical contact for behavioral triggering—a feature that dictates

specific deployment strategies in pest management.
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Property Specification Notes

IUPAC Name (Z)-9-Hexacosene

cis-isomer is biologically

active; trans (E) is often

inactive or inhibitory.[1][2]

CAS Number 71502-22-2

Formula
Mono-unsaturated alkene.[1]

[3][4]

Molecular Weight 364.7 g/mol
Significant lipophilicity (LogP >

10).[1]

Physical State Waxy Solid / Viscous Oil
Melting point ~28-30°C.

Soluble in hexane, DCM.[1]

Key Isomer Z (cis)

The Z-configuration creates a

"kink" essential for receptor

binding pockets.[1]

Part 2: Biosynthetic Origin & Regulation[1]
Understanding the biosynthesis of (Z)-9-Hexacosene is critical for developing RNAi-based

biopesticides or enzyme inhibitors.[1] Unlike simple volatiles, this molecule is synthesized in the

oenocytes and transported to the cuticle.

The CYP4G Decarbonylation Pathway
The production of (Z)-9-Hexacosene follows the canonical insect hydrocarbon pathway, but

with a critical terminal step mediated by the CYP4G subfamily of cytochrome P450s.[5] This

enzyme functions as an oxidative decarbonylase, converting long-chain aldehydes into

hydrocarbons one carbon shorter.[1][6]

Mechanism:

Elongation: Acetyl-CoA is elongated to C26 fatty acids via Elongases (ELOVL).[1]

Desaturation: A
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desaturase introduces the double bond.[1]

Reduction: The acyl-CoA is reduced to an aldehyde.[1][2][6]

Decarbonylation: CYP4G removes the carbonyl carbon as

, forming the alkene.

Acetyl-CoA Fatty Acid Synthase
(FAS) Palmitate (C16) Elongases

(ELOVL) C27 Acyl-CoA Desaturase
(Desat) (Z)-10-Heptacosenoyl-CoA Acyl-CoA
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(Z)-9-Hexacosene
(C26)

CO2

Click to download full resolution via product page

Caption: Biosynthetic pathway of (Z)-9-Hexacosene highlighting the critical CYP4G oxidative

decarbonylation step.[1]

Part 3: Chemical Synthesis Protocol (Z-Selective)
For field trials or receptor binding assays, high isomeric purity (>98% Z) is non-negotiable.

Contamination with the E-isomer can actively inhibit the behavioral response in Fannia and

Drosophila.

Methodology: Z-Selective Wittig Reaction (Silazide Method).[1] Rationale: Standard Wittig

conditions often yield Z/E mixtures.[1] Using a non-stabilized ylide generated with NaHMDS

(Sodium bis(trimethylsilyl)amide) at low temperature ensures kinetic control, favoring the Z-

alkene.

Reagents
Aldehyde: Nonanal (

) - Freshly distilled.[1]

Phosphonium Salt: Heptadecyltriphenylphosphonium bromide (
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-TPP).[1]

Base: NaHMDS (1.0 M in THF).[1]

Solvent: Anhydrous THF (Tetrahydrofuran).[1]

Step-by-Step Protocol
Salt Preparation (Pre-step):

Reflux 1-bromoheptadecane with Triphenylphosphine (1.1 eq) in toluene for 24h.

Filter, wash with cold ether, and dry under vacuum.

Ylide Formation:

In a flame-dried 3-neck flask under Argon, suspend 5.0 mmol of Heptadecyl-TPP salt in 20

mL anhydrous THF.

Cool to -78°C (Dry ice/acetone bath).

Add NaHMDS (5.2 mmol) dropwise.[1] The solution will turn bright orange (characteristic

of the ylide).

Stir for 1 hour at -78°C.

Coupling (Wittig Reaction):

Add Nonanal (5.0 mmol) in 5 mL THF dropwise over 20 minutes. Critical: Keep

temperature < -70°C to prevent E-isomer equilibration.

Stir at -78°C for 2 hours.

Allow the mixture to warm slowly to room temperature overnight (kinetic trap).

Workup & Purification:

Quench with saturated
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.[1] Extract with Hexane (

mL).[1]

Purification: Flash Chromatography on Silica Gel impregnated with

(Silver Nitrate).[1]

Why Silver Nitrate?

complexes with pi-bonds.[1] It separates Z and E isomers more effectively than standard
silica.[1]

Elute with Hexane/Toluene (95:5).[1]
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Caption: Z-selective Wittig synthesis workflow utilizing kinetic control and Silver Nitrate

chromatography.
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Part 4: Analytical Characterization
Before biological application, the compound must be validated.

Gas Chromatography - Mass Spectrometry (GC-MS)[1]
Column: DB-5ms or HP-5 (Non-polar).[1]

Carrier Gas: Helium (1 mL/min).

Temp Program: 100°C (1 min)

20°C/min

300°C (hold 10 min).

Retention Time: Expect elution after C25 alkanes.

Diagnostic Ions (EI, 70eV):

(Molecular Ion): m/z 364

Diagnostic fragments are often weak in alkenes; look for series separated by 14u.[1]

Dimethyl Disulfide (DMDS) Derivatization: To confirm the double bond position at C9, react

the alkene with DMDS/Iodine. The adduct will cleave between the sulfur carbons, yielding

fragments at m/z 173 (C9 fragment) and m/z 253 (C17 fragment). This is the gold standard

for structural proof.

Part 5: Neuroethology & Mechanism of Action
Unlike volatile pheromones (e.g., Bombykol) that activate Olfactory Receptors (ORs) on the

antenna, (Z)-9-Hexacosene is a contact pheromone.[1]

Reception Site: Labial palps and foretarsi (legs) of the male fly.

Receptor Family:Gustatory Receptors (GRs). In Drosophila, members of the Gr32a or Gr68a

clade are implicated in detecting heavy CHCs.

Behavioral Output:
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Fannia canicularis: Induces immediate copulatory strikes upon tarsal contact.[1]

Drosophila:[1][7][8][9][10][11] Modulates courtship intensity; often acts synergistically with

other CHCs.[1]

Self-Validating Bioassay (The "Dummy" Test): To verify activity:

Kill a female fly and wash in hexane to remove all natural CHCs (creating a "blank" dummy).

[1]

Apply 100 ng of synthesized (Z)-9-Hexacosene to the dummy.[1]

Introduce a naive male.

Positive Result: Male attempts copulation with the treated dummy.

Negative Control: Male ignores the hexane-washed dummy.

Part 6: Application in Pest Management[1]
(Z)-9-Hexacosene is commercially relevant for the control of the Little House Fly (Fannia

canicularis), a major pest in poultry operations.

Formulation: It is not effective as a long-distance lure (unlike Muscalure for house flies).[1] It

must be used in toxic baits or sticky traps where visual cues first attract the fly, and the

pheromone induces arrestment and feeding/mating attempts upon contact.

Deployment: Apply to yellow sticky cards (visual attractant) hung in poultry houses.[1] The

pheromone increases the "time-on-target," significantly boosting the catch rate of males.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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